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Compound of Interest

Compound Name: 4,5-Dinitrophenanthrene

Cat. No.: B15445336

Disclaimer: No specific Safety Data Sheet (SDS) for 4,5-Dinitrophenanthrene was located.
The following guidance is based on the hazardous properties of structurally similar
nitroaromatic compounds, such as dinitrophenols. It is imperative to treat 4,5-
Dinitrophenanthrene as highly hazardous.

4,5-Dinitrophenanthrene is a polynuclear aromatic nitro compound. Based on data for
analogous substances, it should be considered a flammable solid that is highly toxic and poses
a significant health risk upon exposure.[1] It is likely to be fatal if swallowed and toxic if it comes
into contact with the skin or is inhaled. Furthermore, there is a risk of damage to organs
through prolonged or repeated exposure.[1] These compounds can also be very toxic to

aquatic life.

Hazard Summary and Personal Protective
Equipment

A summary of the anticipated hazards and the recommended personal protective equipment
(PPE) for handling 4,5-Dinitrophenanthrene is provided below.
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Hazard Category

Potential Hazard

Recommended Personal
Protective Equipment
(PPE)

Physical Hazards

Flammable solid. May form
explosive dust-air mixtures.
Risk of explosion if heated

under confinement or

subjected to shock or friction.

[1](2]

Use in a well-ventilated area,
away from heat, sparks, and
open flames.[1] Use non-
sparking tools. Ground/bond
container and receiving

equipment.

Acute Toxicity

Oral: Fatal if swallowed.
Dermal: Toxic in contact with
skin. Inhalation: Toxic if

inhaled.

Gloves: Chemical-resistant
gloves (e.g., Nitrile, Neoprene).
[3] Eye/Face Protection: Safety
glasses with side-shields or
chemical safety goggles. A
face shield is required if there
is a splash hazard.[3]
Respiratory Protection: Use in
a certified fume hood. If a fume
hood is not available or if
generating dust, a full-face
respirator with appropriate
cartridges for organic vapors
and particulates is necessary.
[3] Body Protection: Flame-
retardant lab coat.[1] Consider
chemical-resistant coveralls for

larger quantities.

Chronic Toxicity

Causes damage to organs
through prolonged or repeated
exposure.[1] Potential for

cumulative effects.

Adhere to all PPE
recommendations for acute
toxicity. Minimize exposure

duration and quantity handled.

Environmental Hazards

Very toxic to aquatic life.

Prevent release to the
environment. Collect all waste

for proper disposal.
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Experimental Workflow for Handling 4,5-
Dinitrophenanthrene

The following diagram outlines the standard operational procedure for safely handling 4,5-
Dinitrophenanthrene in a laboratory setting.

Safe Handling Workflow for 4,5-Dinitrophenanthrene

Handling Cleanup & Disposal

Click to download full resolution via product page
Caption: Workflow for the safe handling of 4,5-Dinitrophenanthrene.

Waste Disposal Plan

All materials contaminated with 4,5-Dinitrophenanthrene must be treated as hazardous
waste. Follow these steps for proper disposal:

e Solid Waste:

o Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a
designated, labeled, and sealed waste container.

o The container should be made of a material compatible with the chemical.
e Liquid Waste:

o Collect all liquid waste containing 4,5-Dinitrophenanthrene in a separate, labeled, and
sealed waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EH&S) office.
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o Empty Containers:
o Thoroughly rinse empty containers with a suitable solvent.
o Collect the rinsate as hazardous liquid waste.

o Deface the label on the empty container before disposal according to institutional

guidelines.
e Disposal Request:
o Store waste containers in a designated satellite accumulation area.
o Submit a hazardous waste pickup request to your institution's EH&S office.

The following diagram illustrates the decision process for the disposal of materials
contaminated with 4,5-Dinitrophenanthrene.
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Disposal Plan for 4,5-Dinitrophenanthrene Contaminated Materials

Material Contaminated with
4,5-Dinitrophenanthrene
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y
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hazardous liquid waste dispose of container

y y

Collect in labeled
liquid waste container

Store in satellite accumulation area
and request EH&S pickup
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Caption: Disposal decision tree for 4,5-Dinitrophenanthrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. ICSC 0464 - 2,4-DINITROPHENOL [chemicalsafety.ilo.org]

3. fishersci.com [fishersci.com]
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4,5-Dinitrophenanthrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15445336#personal-protective-equipment-for-
handling-4-5-dinitrophenanthrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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